Cas no 125421-99-0 (1-(4-Amino-phenyl)-piperazine trihydrochloride)

• Product Name: 1-(4-Amino-phenyl)-piperazine trihydrochloride
• CAS No: 125421-99-0
• MF: C₁₀H₁₈Cl₃N₃
• MW: 286.629019260406
• MDL: MFCD15474954
• CID: 2449791
• Update Time: 2025-05-20

1-(4-Amino-phenyl)-piperazine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• BenzenaMine, 4-(1-piperazinyl)-, trihydrochloride
• 1-(4-Amino-phenyl)-piperazine trihydrochloride
• 4-(piperazin-1-yl)aniline trihydrochloride

• MDL： MFCD15474954
• Inchi： 1S/C10H15N3.3ClH/c11-9-1-3-10(4-2-9)13-7-5-12-6-8-13;;;/h1-4,12H,5-8,11H2;3*1H
• InChI Key： UIFMLEKELLIPJR-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.N1(C2C=CC(=CC=2)N)CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 146
• Topological Polar Surface Area: 41.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-Amino-phenyl)-piperazine trihydrochloride

Professional Introduction to 1-(4-Amino-phenyl)-piperazine trihydrochloride (CAS No. 125421-99-0)

1-(4-Amino-phenyl)-piperazine trihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 125421-99-0, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse pharmacological properties and applications in drug development. The structural motif of piperazine, characterized by a six-membered ring containing two nitrogen atoms, contributes to its unique chemical and biological interactions, making it a valuable scaffold for designing novel therapeutic agents.

The trihydrochloride salt form of 1-(4-Amino-phenyl)-piperazine enhances its solubility in aqueous solutions, which is a critical factor for formulation development in pharmaceuticals. This solubility advantage facilitates its use in various experimental and clinical settings, including in vitro assays, preclinical studies, and potential therapeutic applications. The compound’s ability to interact with biological targets such as enzymes and receptors is influenced by its amine and aromatic functional groups, which play pivotal roles in modulating biological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of 1-(4-Amino-phenyl)-piperazine trihydrochloride in the development of drugs targeting neurological and psychiatric disorders. Piperazine derivatives have been extensively studied for their potential as monoamine oxidase (MAO) inhibitors, dopamine receptor modulators, and serotonin reuptake inhibitors. The presence of the amino group at the 4-position of the phenyl ring in this compound enhances its binding affinity to certain neurotransmitter receptors, making it a promising candidate for further investigation.

In academic research, 1-(4-Amino-phenyl)-piperazine trihydrochloride has been utilized as an intermediate in synthesizing more complex molecules with enhanced pharmacological profiles. For instance, researchers have explored its use in developing novel antipsychotic agents that exhibit improved efficacy and reduced side effects compared to existing treatments. The compound’s structural flexibility allows chemists to modify its core framework through functional group substitutions or derivatization, enabling the creation of libraries of compounds for high-throughput screening.

The pharmaceutical industry has shown interest in 1-(4-Amino-phenyl)-piperazine trihydrochloride due to its potential therapeutic applications in treating conditions such as depression, anxiety disorders, and Parkinson’s disease. Preclinical studies have demonstrated its ability to modulate key neurotransmitter systems involved in these conditions. For example, studies suggest that this compound may interact with serotonin and norepinephrine reuptake transporters (SERT and NET), respectively), which are critical targets for antidepressant medications. These findings underscore the compound’s significance as a lead structure for drug discovery efforts.

Moreover, the synthesis of 1-(4-Amino-phenyl)-piperazine trihydrochloride involves well-established organic chemistry protocols, ensuring reproducibility and scalability in industrial settings. The reaction pathways typically involve condensation reactions between phenylamine derivatives and piperazine precursors under controlled conditions. The use of trihydrochloride salt form not only improves handling but also ensures stability during storage and transportation, which are essential factors for commercial pharmaceutical products.

From a regulatory perspective, 1-(4-Amino-phenyl)-piperazine trihydrochloride must comply with Good Manufacturing Practices (GMP) to ensure safety and quality in pharmaceutical production. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require rigorous testing of such compounds to assess their toxicity, pharmacokinetics, and pharmacodynamics before they can be approved for clinical use. The extensive research conducted on this compound underscores its potential as a valuable asset in the development pipeline for new therapeutics.

The role of computational chemistry has become increasingly important in studying 1-(4-Amino-phenyl)-piperazine trihydrochloride. Advanced modeling techniques allow researchers to predict molecular interactions at the atomic level, providing insights into how this compound might behave within biological systems. These simulations help guide experimental design by identifying potential binding sites on target proteins and predicting metabolic pathways that could affect drug efficacy or clearance.

In conclusion,1-(4-Amino-phenyl)-piperazine trihydrochloride (CAS No. 125421-99-0) represents a significant compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it a versatile scaffold for designing novel therapeutic agents targeting neurological and psychiatric disorders. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance as a key player in modern medicinal chemistry.